![molecular formula C64H80N8O8Zn B12061660 Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine](/img/structure/B12061660.png)
Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine
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Overview
Description
Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine is a complex organic compound with the molecular formula C64H80N8O8Zn and a molecular weight of 1154.76 g/mol . This compound belongs to the phthalocyanine family, which is known for its extensive applications in photonic and optical materials . The compound is characterized by its unique structure, which includes eight butoxy groups attached to the phthalocyanine core, enhancing its solubility and functional properties .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine typically involves the condensation of phthalonitrile derivatives with zinc salts under controlled conditions . The reaction is carried out in the presence of a suitable solvent, such as dimethylformamide (DMF), and requires heating to facilitate the formation of the phthalocyanine ring . The reaction conditions, including temperature and reaction time, are optimized to achieve high yields and purity of the final product .
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of industrial-grade solvents and reagents, with stringent control over reaction parameters to ensure consistency and quality . The product is then purified using techniques such as recrystallization or chromatography to remove any impurities .
Chemical Reactions Analysis
Types of Reactions: Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of oxidized derivatives.
Substitution: The butoxy groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Sodium borohydride and lithium aluminum hydride are frequently used reducing agents.
Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized phthalocyanine derivatives, while substitution reactions can produce a variety of functionalized phthalocyanines .
Scientific Research Applications
Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine has a wide range of applications in scientific research, including:
Mechanism of Action
The mechanism of action of Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine involves its ability to absorb light and transfer energy to molecular oxygen, generating reactive oxygen species (ROS) such as singlet oxygen . These ROS can induce cell damage and apoptosis, making the compound effective in photodynamic therapy . The molecular targets include cellular membranes, proteins, and nucleic acids, leading to oxidative stress and cell death .
Comparison with Similar Compounds
Zinc phthalocyanine: Lacks the butoxy groups, resulting in different solubility and reactivity properties.
Copper phthalocyanine: Contains copper instead of zinc, leading to variations in electronic and photophysical properties.
Iron phthalocyanine: Exhibits different catalytic activities due to the presence of iron.
Uniqueness: Zinc 1,4,8,11,15,18,22,25-octabutoxy-phthalocyanine is unique due to its enhanced solubility and functional properties imparted by the butoxy groups . These modifications make it more versatile and effective in various applications compared to its unsubstituted counterparts .
Properties
Molecular Formula |
C64H80N8O8Zn |
---|---|
Molecular Weight |
1154.7 g/mol |
IUPAC Name |
zinc;5,8,14,17,23,26,32,35-octabutoxy-2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene |
InChI |
InChI=1S/C64H80N8O8.Zn/c1-9-17-33-73-41-25-26-42(74-34-18-10-2)50-49(41)57-65-58(50)70-60-53-45(77-37-21-13-5)29-30-46(78-38-22-14-6)54(53)62(67-60)72-64-56-48(80-40-24-16-8)32-31-47(79-39-23-15-7)55(56)63(68-64)71-61-52-44(76-36-20-12-4)28-27-43(75-35-19-11-3)51(52)59(66-61)69-57;/h25-32H,9-24,33-40H2,1-8H3;/q-2;+2 |
InChI Key |
DKGNTSAYUCTYJI-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1=C2C(=C(C=C1)OCCCC)C3=NC4=NC(=NC5=C6C(=CC=C(C6=C([N-]5)N=C7C8=C(C=CC(=C8C(=N7)N=C2[N-]3)OCCCC)OCCCC)OCCCC)OCCCC)C9=C(C=CC(=C94)OCCCC)OCCCC.[Zn+2] |
Origin of Product |
United States |
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